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Compound of Interest

Compound Name: Davanone

Cat. No.: B1200109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antimicrobial properties of

davanone, a sesquiterpenoid of significant interest. The information is compiled from various

scientific studies to offer a detailed resource for research and development purposes. While

data on pure davanone is limited, this document summarizes the antimicrobial activity of

davanone-rich essential oils and extracts, outlines the experimental protocols for assessing

this activity, and illustrates its proposed mechanism of action.

Quantitative Antimicrobial Activity
The antimicrobial activity of davanone is most frequently reported in the context of essential

oils, particularly from Artemisia pallens (Davana oil), where it is a major constituent. The data

presented below is for davanone-containing essential oils and extracts. It is crucial to consider

that the observed activity may be due to the synergistic effects of multiple components within

the oil or extract.

Table 1: Antibacterial Activity of Davanone-Containing Preparations
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Preparati
on

Davanon
e Content
(%)

Bacterial
Strain

Method
MIC
(μg/mL)

Zone of
Inhibition
(mm)

Referenc
e

Artemisia

pallens

essential

oil

45.8

Staphyloco

ccus

aureus

Agar

dilution
>600 10 [1][2]

Artemisia

pallens

essential

oil

45.8

Pseudomo

nas

aeruginosa

Agar

dilution
>600 7 [1][2]

Artemisia

pallens

essential

oil

45.8
Salmonella

enterica

Agar

dilution
>600 7 [1][2]

Davana

root

acetone

extract

isolate

Not

specified

Staphyloco

ccus

aureus

Not

specified
12.78 µM -

Artemisia

pallens

essential

oil fraction

72.2

Staphyloco

ccus

aureus

Agar

dilution
60 11 [2]

Artemisia

pallens

essential

oil fraction

72.2
Bacillus

subtilis

Agar

dilution
60 11 [1]

Artemisia

pallens

essential

oil fraction

72.2
Escherichi

a coli

Agar

dilution
60 9 [1]
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Artemisia

pallens

essential

oil fraction

72.2

Klebsiella

pneumonia

e

Agar

dilution
>600 - [1]

Artemisia

pallens

essential

oil fraction

72.2
Proteus

vulgaris

Agar

dilution
>600 - [1]

Artemisia

pallens

essential

oil fraction

72.2
Salmonella

enterica

Agar

dilution
600 9 [1]

Table 2: Antifungal Activity of Davanone-Containing Preparations

Preparati
on

Davanon
e Content
(%)

Fungal
Strain

Method
MIC
(μg/mL)

Zone of
Inhibition
(mm)

Referenc
e

Artemisia

pallens

essential

oil

45.8
Candida

albicans

Agar

dilution
>600 8 [1][2]

Artemisia

pallens

essential

oil fraction

72.2
Candida

albicans

Agar

dilution
60 10 [1][2]

Davanone-

type

sesquiterp

enes from

Artemisia

lobelli

Not

specified

Various

fungi

Not

specified

Comparabl

e to

bifonazole

- [3]
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Experimental Protocols
The following are detailed methodologies for the key experiments cited in the literature for

determining the antimicrobial activity of substances like davanone.

2.1. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that

inhibits the visible growth of a microorganism.

Preparation of Microbial Inoculum:

Bacterial or fungal strains are cultured on an appropriate agar medium for 18-24 hours.

Well-isolated colonies are then used to inoculate a sterile broth (e.g., Mueller-Hinton Broth

for bacteria, RPMI-1640 for fungi).

The broth culture is incubated until it reaches a turbidity equivalent to a 0.5 McFarland

standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

The inoculum is then diluted to achieve a final concentration of approximately 5 x 10⁵

CFU/mL in the test wells.

Preparation of Davanone/Extract Dilutions:

A stock solution of the test substance (davanone, essential oil, or extract) is prepared in a

suitable solvent (e.g., dimethyl sulfoxide - DMSO) to ensure solubility.

Serial two-fold dilutions of the stock solution are prepared in a 96-well microtiter plate

using the appropriate broth medium. The concentration range is selected based on

expected activity.

Inoculation and Incubation:

Each well containing the diluted test substance is inoculated with the prepared microbial

suspension.
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A positive control well (broth with inoculum, no test substance) and a negative control well

(broth only) are included on each plate.

The microtiter plates are incubated at 35-37°C for 18-24 hours for bacteria and 24-48

hours for fungi.

Determination of MIC:

Following incubation, the MIC is determined as the lowest concentration of the test

substance at which there is no visible growth (turbidity) in the well. This can be assessed

visually or by using a microplate reader.

2.2. Agar Diffusion Method (Disc Diffusion)

This method assesses the antimicrobial activity based on the diffusion of the test substance

through an agar medium.

Preparation of Agar Plates and Inoculum:

A suitable agar medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar

for fungi) is poured into sterile Petri dishes and allowed to solidify.

A standardized microbial inoculum (as prepared for the broth microdilution method) is

uniformly spread over the entire surface of the agar plate to create a lawn of growth.

Application of Test Substance:

Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known

concentration of the davanone solution or essential oil.

The impregnated discs are then placed firmly onto the surface of the inoculated agar

plates.

Incubation and Measurement:

The plates are incubated under appropriate conditions (e.g., 35-37°C for 18-24 hours).

During incubation, the antimicrobial agent diffuses from the disc into the agar.
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The antimicrobial activity is determined by measuring the diameter of the zone of growth

inhibition around each disc in millimeters. A larger zone of inhibition indicates greater

antimicrobial activity.

Visualizations: Proposed Mechanism of Action
The exact signaling pathways of davanone's antimicrobial action are not yet fully elucidated.

However, the prevailing hypothesis suggests a multi-target mechanism primarily involving the

disruption of the microbial cell membrane and inhibition of essential enzymes.[3]

Proposed Antimicrobial Mechanism of Davanone
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Caption: Proposed antimicrobial mechanism of davanone.
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Workflow for MIC Determination (Broth Microdilution)

1. Prepare Microbial Inoculum
(0.5 McFarland Standard)

3. Inoculate Wells with
Standardized Microbial Suspension

2. Prepare Serial Dilutions
of Davanone in 96-well Plate

4. Include Positive (Inoculum only)
and Negative (Broth only) Controls

5. Incubate Plate
(37°C, 18-24h)

6. Read Results Visually
or with Plate Reader

7. Determine MIC
(Lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: Workflow for MIC determination via broth microdilution.

Conclusion
Davanone, primarily as a component of Davana oil, exhibits a notable spectrum of

antimicrobial activity against various bacteria and fungi. The data compiled in this guide,

although largely from studies on essential oils and extracts, underscores the potential of

davanone as an antimicrobial agent. Further research focusing on the activity of isolated

davanone is warranted to fully characterize its antimicrobial profile and elucidate its precise

mechanisms of action. The provided experimental protocols offer a standardized framework for

future investigations in this area. This technical guide serves as a foundational resource for

scientists and professionals engaged in the discovery and development of new antimicrobial

therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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